Cas no 20329-96-8 (Methyl 3,4,5-Trimethoxycinnamate (>85%))

• Product Name: Methyl 3,4,5-Trimethoxycinnamate (>85%)
• CAS No: 20329-96-8
• MF: C₁₃H₁₆O₅
• MW: 252.263144493103
• MDL: MFCD03614740
• CID: 94435
• PubChem ID: 735846
• Update Time: 2025-10-30

Methyl 3,4,5-Trimethoxycinnamate (>85%) Chemical and Physical Properties

Names and Identifiers

• METHYL 3,4,5-TRIMETHOXYCINNAMATE
• 3,4,5-trimethoxycinnamic acid methyl ester
• Methyl 3,4,5-trimethoxy-trans-cinnamate
• Methyl 3,4,5-TriMethyl cinnaMate
• Methyl trans-3,4,5-trimethoxycinnamate
• Methyl trans-3-(3,4,5-trimethoxyphenyl)acrylate
• (E)-methyl 3-(3,4,5-trimethoxyphenyl)prop-2-enoate
• Methyl (2E)-3-(3,4,5-trimethoxyphenyl)-2-propenoate #
• methyl (3,4,5-trimethoxy)cinnamate
• CHEBI:86898
• NSC-648088
• Methyl ester of 3,4,5-Trimethoxycinnamic acid
• CS-0023816
• Methyl 3-(3,4,5-trimethoxyphenyl)-2-propenoate; NSC 648088
• Methyl 3,4,5-Trimethoxycinnamate (>85%)
• Methyl 3,4,5-trimethyoxycinnamate
• AKOS003307574
• CCG-214455
• H10856
• bmse010223
• EN300-1588614
• 20329-96-8
• methyl-3,4,5-trimethoxy cinnamate
• Methyl (E)-3,4,5-trimethoxycinnamate
• PK04_181140
• A865655
• methyl (E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoate
• 2-Propenoic acid, 3-(3,4,5-trimethoxyphenyl)-, methyl ester
• HY-N3289
• MFCD03614740
• SCHEMBL2433925
• Q27159282
• (E)-Methyl 3-(3,4,5-trimethoxyphenyl)acrylate
• 7560-49-8
• methyl (2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoate
• CHEMBL1991500
• methyl (E)-3-(3, 4, 5-trimethoxyphenyl)prop-2-enoate
• 2-Propenoic acid,3-(3,4,5-trimethoxyphenyl)-,methyl ester,(2E)-
• 2-Propenoic acid, 3-(3,4,5-trimethoxyphenyl)-, methyl ester, (2E)-
• 2-Propenoic acid, 3-(3,4,5-trimethoxyphenyl)-, methyl ester, trans
• DTXSID001289631
• 3,4,5-Trimethoxybenzeneacrylic acid methyl ester
• (E)-Methyl3-(3,4,5-trimethoxyphenyl)acrylate
• NSC648088
• Methyl 3-(3,4,5-trimethoxyphenyl)acrylate
• Cinnamic acid, 3,4,5-trimethoxy-, methyl ester
• MS-8964
• Methyl (E)-678-trimethoxycinnamate
• DA-65395

• MDL： MFCD03614740
• Inchi： 1S/C13H16O5/c1-15-10-7-9(5-6-12(14)17-3)8-11(16-2)13(10)18-4/h5-8H,1-4H3/b6-5+
• InChI Key： KLXHCGFNNUQTEY-AATRIKPKSA-N
• SMILES： O(C)C1C(=CC(/C=C/C(=O)OC)=CC=1OC)OC

Computed Properties

• Exact Mass: 252.10000
• Monoisotopic Mass: 252.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54A^2
• XLogP3: 2.1

Experimental Properties

• Color/Form: Powder
• Density: 1.134
• Melting Point: 91-92 ºC
• Boiling Point: 371 ºC
• Flash Point: 164 ºC
• Refractive Index: 1.528
• PSA: 53.99000
• LogP: 1.89860
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 3,4,5-Trimethoxycinnamate (>85%) Security Information

• Signal Word：Warning
• Hazard Statement： H302 (100%) H312 (100%) H332 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H302 (100%) H312 (100%) H332 (100%)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on Methyl 3,4,5-Trimethoxycinnamate (>85%)

Methyl 3,4,5-Trimethoxycinnamate (>85%) and Its Significance in Modern Chemical Research

Methyl 3,4,5-Trimethoxycinnamate (>85%) is a highly specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its high purity (>85%), is a derivative of cinnamic acid and is widely recognized for its versatile applications in synthetic chemistry and drug development. The presence of multiple methoxy groups in its structure enhances its reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of Methyl 3,4,5-Trimethoxycinnamate consists of a phenyl ring substituted with three methoxy groups at the 3, 4, and 5 positions, coupled with a carboxylate ester group. This unique arrangement imparts distinct chemical properties that make it particularly useful in the synthesis of complex organic molecules. The high purity (>85%) ensures minimal impurities, which is crucial for applications in sensitive biological assays and pharmaceutical formulations.

In recent years, Methyl 3,4,5-Trimethoxycinnamate has been extensively studied for its potential applications in the development of novel therapeutic agents. Its structural features allow for facile modifications, enabling researchers to explore its utility in creating derivatives with enhanced biological activity. For instance, studies have demonstrated its role as a precursor in the synthesis of polyphenolic compounds, which are known for their antioxidant and anti-inflammatory properties.

One of the most compelling aspects of Methyl 3,4,5-Trimethoxycinnamate is its involvement in the synthesis of molecules that mimic natural bioactive compounds. Researchers have leveraged its structural framework to develop inhibitors targeting various enzymatic pathways implicated in diseases such as cancer and neurodegenerative disorders. The methoxy groups provide strategic sites for further functionalization, allowing chemists to tailor the compound’s properties to specific biological targets.

Recent advancements in computational chemistry have further highlighted the importance of Methyl 3,4,5-Trimethoxycinnamate as a building block. Molecular modeling studies have revealed its potential as a scaffold for designing small-molecule drugs with improved pharmacokinetic profiles. These studies suggest that modifications to its methoxy substituents can influence solubility, metabolic stability, and target binding affinity—key factors in drug development.

The pharmaceutical industry has also shown interest in Methyl 3,4,5-Trimethoxycinnamate due to its role in producing prodrugs—compounds that are inactive until converted into their active form within the body. Its ester functionality makes it an ideal candidate for such transformations, offering a means to enhance drug delivery and bioavailability. This has opened up new avenues for treating conditions where traditional oral medications face absorption challenges.

Beyond pharmaceuticals, Methyl 3,4,5-Trimethoxycinnamate finds applications in agrochemicals and material science. Its derivatives have been explored as natural herbicides and fungicides due to their ability to interfere with essential metabolic pathways in plants. Additionally, researchers are investigating its potential use in developing advanced polymers with improved durability and biodegradability.

The synthesis of Methyl 3,4,5-Trimethoxycinnamate typically involves multi-step organic reactions starting from readily available precursors like cinnamic acid. Advances in green chemistry have led to more sustainable synthetic routes that minimize waste and reduce energy consumption. These environmentally friendly methods align with global efforts to promote sustainable chemical manufacturing practices.

Quality control is paramount when dealing with Methyl 3,4,5-Trimethoxycinnamate, given its critical applications. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure high purity (>85%). These methods provide detailed insights into the compound’s structural integrity and help identify any trace impurities that could affect downstream applications.

The future prospects of Methyl 3,4,5-Trimethoxycinnamate are promising as research continues to uncover new applications and refine synthetic methodologies. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to novel therapeutics and advanced materials derived from this versatile compound.